Cas no 1498-88-0 (1',3',3'-Trimethyl-6-nitrospirochromene-2,2'-indoline)

• Product Name: 1',3',3'-Trimethyl-6-nitrospirochromene-2,2'-indoline
• CAS No: 1498-88-0
• MF: C₁₉H₁₈N₂O₃
• MW: 322.3578
• MDL: MFCD00059175
• CID: 172813
• PubChem ID: 87576333
• Update Time: 2024-11-08

1',3',3'-Trimethyl-6-nitrospirochromene-2,2'-indoline Chemical and Physical Properties

Names and Identifiers

• Spiro[2H-1-benzopyran-2,2'-[2H]indole],1',3'-dihydro-1',3',3'-trimethyl-6-nitro-
• 1,3,3-Trimethylindolino-6'-nitrobenzopyrylospiran [Photochromic Compound]
• 1,3,3-TRIMETHYLINDOLINO-6'-NITROBENZOPYRYLOSPIRAN
• 1',3',3'-Trimethyl-6-nitrospiro[1(2H)-benzopyran-2,2'-indoline]
• 1',3',3'-trimethyl-6-nitrospiro[chromene-2,2'-indole]
• 1',3',3'-Trimethyl-6-nitrospiro[chromene-2,2'-indoline]
• 6-Nitro-1',3',3'-trimethylspiro[2H-benzopyran-2,2'-indoline]
• 6'-Nitro-1,3,3-trimethylspiro[2'H-1'-benzopyran-2',2-indoline]
• 6'-Nitro-1,3,3-trimethylspiro[indoline-2,2'-2'H-chromene]
• NSC 206176
• SP 1
• SP 1 (dye)
• AKOS 90425
• 1' 3'-DIHYDRO-1' 3' 3'-TRIMETHYL-6-NITR&
• 6'-Nitro-1,3,3-trimethylindolinobenzopyrylspiran
• 1,3,3-Trimethylindolino-6-nitrobenzopyrylospirane
• 1,3,3-trimethyl-6'-nitroindole-2-spiro-2'-benzopyran
• 1',3'-dihydro-1',3',3'-trimethyl-6-nitro-spiro(2H
• Spiro[2H-1-benzopyran-2,2'-[2H]indole], 1',3'-dihydro-1',3',3'-trimethyl-6-nitro-
• Spiro[2H-1-benzopyran-2,2'-indoline], 1',3',3'-trimethyl-6-nitro-
• 1,3,3-Trimethyl-6'-nitroindoline-2-spiro-2'-benzopyran
• Spiro(2H-1-benzopyran-2,2'-indoline), 6-nitro-1',3',3'-trimethyl-
• 1',3',3'-Trimethyl-6-nitro
• WLN: T66 BOXJ HNW C-& CT56 BNX DHJ B1 D1 D1
• 1,3,3-Trimethylindolino-6'-nitrobenzopyrylospiran, [Photochromic Compound]
• 1',3',3'-trimethyl-6-nitro-1',3'-dihydrospiro[chromene-2,2'-indole]
• EINECS 216-102-5
• Spiro(2H-1-benzopyran-2,2'-indoline), 1',3',3'-trimethyl-6-nitro-
• STK830351
• T0366
• BRN 0040498
• MFCD00059175
• 6'-Nitro-1,3-trimethylindolinobenzopyrylspiran
• DS-3551
• 1',3',3'-trimethyl-6-nitrospiro[chromene-2,2'indoline]
• Spiro[2H-1-benzopyran-2, 1',3'-dihydro-1',3',3'-trimethyl-6-nitro-
• NSC206176
• CS-0153809
• 1',3'-Dihydro-1',3',3'-trimethyl-6-nitrospiro[2H-1-benzopyran-2,2'-(2H)-indole]
• AKOS000279513
• 1',3',3'-Trimethyl-6-nitroindolene-2-spiro-2-benzopyran
• 1498-88-0
• 1,3-Trimethyl-6'-nitroindoline-2-spiro-2'-benzopyran
• 1',3',3'-trimethyl-6-nitro-spiro[chromene-2,2'-indoline]
• SY073113
• 1,3,3-TRIMETHYLINDOLINO-6-NITROBENZOPYRYLOSPIRAN
• Spiro[2H-1-benzopyran-2, 1',3',3'-trimethyl-6-nitro-
• Spiro(2H-1-benzopyran-2, 6-nitro-1',3',3'-trimethyl-
• 1',3'-Dihydro-1',3',3'-trimethyl-6-nitrospiro(2H-1-benzopyran-2,2'-(2H)indole)
• 1',3'-Dihydro-1',3',3'-trimethyl-6-nitrospiro[2H-1-benzopyran-2,2'-(2H)-indole], 98%
• DTXSID70871845
• AKOS016875037
• Spiro(2H-1-benzopyran-2,2'-(2H)indole), 1',3'-dihydro-1',3',3'-trimethyl-6-nitro-
• 1',3',3'-Trimethyl-6-nitrospiro[2H-1-benzopyran-2,2'-indoline]
• 1',3',3'-Trimethyl-6-nitrospiro(2H-1-benzopyran-2,2'-indoline)
• J-008639
• C72849
• 1 inverted exclamation mark ,3 inverted exclamation mark ,3 inverted exclamation mark -Trimethyl-6-nitrospiro[chromene-2,2 inverted exclamation mark -indoline]
• Z56763048
• 4-27-00-01460 (Beilstein Handbook Reference)
• NS00044252
• Oprea1_432405
• NSC-206176
• 1',3'-Trimethyl-6-nitrospiro[2H-1-benzopyran-2,2'-indoline]
• SCHEMBL79311
• 1,3,3-trimetylindolino-6-nitro benzopyrylospiran
• 1',3',3'-Trimethyl-6-nitrospirochromene-2,2'-indoline

• MDL： MFCD00059175
• Inchi： 1S/C19H18N2O3/c1-18(2)15-6-4-5-7-16(15)20(3)19(18)11-10-13-12-14(21(22)23)8-9-17(13)24-19/h4-12H,1-3H3
• InChI Key： PSXPTGAEJZYNFI-UHFFFAOYSA-N
• SMILES： O1C2C([H])=C([H])C(=C([H])C=2C([H])=C([H])C21C(C([H])([H])[H])(C([H])([H])[H])C1=C([H])C([H])=C([H])C([H])=C1N2C([H])([H])[H])[N+](=O)[O-]
• BRN： 0040498

Computed Properties

• Exact Mass: 322.13200
• Monoisotopic Mass: 322.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.8

Experimental Properties

• Color/Form: Not determined
• Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 179-180 °C (lit.)
• Boiling Point: 460.98°C (rough estimate)
• Refractive Index: 1.6140 (estimate)
• Solubility: Almost insoluble (0.039 g/l) (25 º C),
• PSA: 58.29000
• LogP: 4.71250
• Solubility: Not determined

1',3',3'-Trimethyl-6-nitrospirochromene-2,2'-indoline Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• RTECS：WG9810000
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans